Cas no 220644-02-0 (Z-Val-Ala-DL-Asp-fluoromethylketone)

• Product name: Z-Val-Ala-DL-Asp-fluoromethylketone
• CAS No: 220644-02-0
• MF: C₂₁H₂₈N₃O₇F
• MW: 453.46132
• MDL: MFCD06795862
• CID: 272710
• PubChem ID: 5497170

Z-Val-Ala-DL-Asp-fluoromethylketone Chemical and Physical Properties

Names and Identifiers

• L-Alaninamide,N-[(phenylmethoxy)carbonyl]-L-valyl-N-[1-(carboxymethyl)-3-fluoro-2-oxopropyl]-
• Z-VAL-ALA-DL-ASP-FLUOROMETHYLKETONE
• L-Alaninamide, N-[(phenylmethoxy)carbonyl]-L-valyl-N-[1-(carboxymethyl)-3-fluoro-2-oxopropyl]-, (S)-
• N-[(Benzyloxy)carbonyl]-L-valyl-N-(1-carboxy-4-fluoro-3-oxobutan-2-yl)-L-alaninamide
• 5-fluoro-3-[[(2S)-2-[[(2S)-3-methyl-2-(phenylmethoxycarbonylamino)butanoyl]amino]propanoyl]amino]-4-oxopentanoic acid
• Z-Val-Ala-DL-Asp-fluoromethyl ketone
• Z-VA-DL-D(OH)-FMK
• 220644-02-0
• L-alaninamide, N-[(phenylmethoxy)carbonyl]-L-valyl-N-[1-(carboxymethyl)-3-fluoro-2-oxopropyl]-
• benzyloxycarbonyl-Val-Ala-DL-Asp fluoromethyl ketone
• carbobenzyloxy-Val-Ala-Asp-alpha-fluoromethylketone
• MFCD06795862
• L-Alaninamide, N-[(phenylmethoxy)carbonyl]-L-valyl-N-[1-(carboxymethyl)-3-fluoro-2-oxopropyl]- (9CI)
• z-Val-Ala-DL-Asp fluoromethylketone
• benzyloxycarbonyl-Val-Ala-DL-Asp-fluoromethyl ketone
• benzyloxycarbonyl-Val-Ala-DL-Asp-fluoromethylketone
• SCHEMBL24213871
• Z-VA-DL-D-FMK
• DTXSID60420583
• AC1NUZLU
• Z-Val-Ala-DL-Asp-fluoromethylketone

• MDL： MFCD06795862
• Inchi： InChI=1S/C21H28FN3O7/c1-12(2)18(25-21(31)32-11-14-7-5-4-6-8-14)20(30)23-13(3)19(29)24-15(9-17(27)28)16(26)10-22/h4-8,12-13,15,18H,9-11H2,1-3H3,(H,23,30)(H,24,29)(H,25,31)(H,27,28)/t13-,15?,18-/m0/s1
• InChI Key： SUUHZYLYARUNIA-LWSHRDBSSA-N
• SMILES： CC([C@H](NC(OCC1=CC=CC=C1)=O)C(N[C@H](C(NC(C(CF)=O)CC(O)=O)=O)C)=O)C

Computed Properties

• Exact Mass: 453.19124
• Monoisotopic Mass: 453.19112840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 16
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 151Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),
• PSA: 150.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides